Cas no 88955-00-4 (1,2,4-Oxadiazole, 3-methyl-5-[1-[3-(phenylmethyl)phenyl]ethyl]-)

1,2,4-Oxadiazole, 3-methyl-5-[1-[3-(phenylmethyl)phenyl]ethyl]- structure
88955-00-4 structure
Product Name:1,2,4-Oxadiazole, 3-methyl-5-[1-[3-(phenylmethyl)phenyl]ethyl]-
CAS No:88955-00-4
MF:C18H18N2O
MW:278.348324298859
CID:618424
PubChem ID:71320921
Update Time:2025-04-19

1,2,4-Oxadiazole, 3-methyl-5-[1-[3-(phenylmethyl)phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-methyl-5-[1-[3-(phenylmethyl)phenyl]ethyl]-
    • 5-[1-(3-benzylphenyl)ethyl]-3-methyl-1,2,4-oxadiazole
    • 88955-00-4
    • DTXSID30750783
    • Inchi: 1S/C18H18N2O/c1-13(18-19-14(2)20-21-18)17-10-6-9-16(12-17)11-15-7-4-3-5-8-15/h3-10,12-13H,11H2,1-2H3
    • InChI Key: TTXYPFLJWFFFNT-UHFFFAOYSA-N
    • SMILES: O1C(C(C)C2C=CC=C(CC3C=CC=CC=3)C=2)=NC(C)=N1

Computed Properties

  • Exact Mass: 278.141913202g/mol
  • Monoisotopic Mass: 278.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 38.9Ų
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